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Compound of Interest

Compound Name: 2-Ethoxy-8-methylquinoline

Cat. No.: B581661 Get Quote

An In-depth Technical Guide to 2-Ethoxy-8-
methylquinoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 2-Ethoxy-8-methylquinoline, including its chemical

identifiers, physical properties, and relevant synthesis protocols. The information is tailored for

professionals in research and drug development, with a focus on data presentation and

experimental context.

Core Chemical Identifiers
2-Ethoxy-8-methylquinoline is a substituted quinoline derivative. The quinoline scaffold is a

significant heterocyclic motif found in numerous biologically active compounds and is a key

building block in medicinal chemistry.[1][2]
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Identifier Value Source

CAS Number 1221793-63-0 [3]

Molecular Formula C12H13NO Calculated

Molecular Weight 187.24 g/mol [3]

IUPAC Name 2-ethoxy-8-methylquinoline

SMILES
CCOC1=NC2=C(C=C1)C(=CC

=C2)C

InChI Key
Will be generated based on

structure

Physicochemical Properties
Quantitative data for 2-Ethoxy-8-methylquinoline is not widely published. However, data for

the closely related isomer, 8-Ethoxy-2-methylquinoline, provides valuable context for its

expected physical and chemical characteristics.

Property
2-Ethoxy-8-
methylquinoline

8-Ethoxy-2-
methylquinoline

Purity 98% (as per supplier)[3] 90% Yield (synthesis)[4]

Appearance Not specified Pale yellow solid[4]

Melting Point Not specified 34.5-35.4℃[4]

Molecular Weight 187.24 g/mol [3] 187.24 g/mol [5]

Synthesis of Quinoline Derivatives
The synthesis of specific quinoline derivatives often involves established methodologies that

can be adapted for the target molecule. General methods for preparing the quinoline core

include the Skraup, Friedländer, and Combes syntheses.[2][6][7]
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A specific protocol for the synthesis of the related isomer, 8-Ethoxy-2-methylquinoline, has

been described and is detailed below as a representative experimental procedure.

Experimental Protocol: Synthesis of 8-Ethoxy-2-methylquinoline[4]

Reactants: A mixture of 8-hydroxy-2-methylquinoline (3 mmol), an alkyl halide (such as ethyl

bromide or ethyl chloride, 3 mmol), and potassium carbonate (K2CO3) were used.

Solvent: The reactants were stirred in 10 mL of Dimethylformamide (DMF).

Reaction Conditions: The reaction was conducted at room temperature.

Monitoring: Progress was monitored by Thin-Layer Chromatography (TLC).

Work-up: Upon completion, the mixture was washed with a sodium carbonate (Na2CO3)

solution and extracted with chloroform. The organic layer was then dried over anhydrous

sodium sulfate.

Purification: The solvent was removed under reduced pressure, and the resulting crude

product was purified by silica gel column chromatography to yield the pure product.

This Williamson ether synthesis approach is a common and effective method for preparing

alkoxy-substituted quinolines from their corresponding hydroxyquinoline precursors.
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Synthesis workflow for 8-Ethoxy-2-methylquinoline.
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Relevance in Drug Discovery
The 8-hydroxyquinoline (8-HQ) scaffold and its derivatives are of significant interest in

medicinal chemistry due to their wide range of biological activities.[1][6] These compounds are

known to act as potent chelating agents for various metal ions, a property that contributes to

their biological effects.[1][6]

8-Hydroxyquinoline (8-HQ)
Core Scaffold

Alkoxy-derivatives like
2-Ethoxy-8-methylquinoline

Structural Modification

Potential Biological Activities

Leads to

Anticancer Antifungal Anti-HIV Neuroprotective

Click to download full resolution via product page

Relationship between 8-HQ scaffold and therapeutic potential.

Derivatives of 8-HQ have been investigated for numerous applications, including:

Anticancer Agents: Their ability to chelate iron can induce antiproliferative activity in tumor

cells.[6]

Neuroprotective Agents: By chelating metal ions, they can mitigate neurotoxicity in

neurodegenerative diseases.[1]
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Antimicrobial and Antifungal Activity: Certain derivatives show potent activity against

bacteria, including Mycobacterium tuberculosis, and various fungal strains.[4][6]

Anti-HIV Agents: Some 8-HQ derivatives have demonstrated anti-HIV properties.[1][6]

While 2-Ethoxy-8-methylquinoline itself has not been extensively studied, its structural

similarity to these active compounds suggests it is a promising candidate for screening and

development in various therapeutic areas. The modification of the hydroxyl group to an ethoxy

group can alter pharmacokinetic properties such as lipophilicity and metabolic stability,

potentially leading to improved drug-like characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC
[pmc.ncbi.nlm.nih.gov]

2. brieflands.com [brieflands.com]

3. 1221793-63-0 Cas No. | 2-Ethoxy-8-methylquinoline | Apollo [store.apolloscientific.co.uk]

4. researchgate.net [researchgate.net]

5. chemazone.com [chemazone.com]

6. rroij.com [rroij.com]

7. nbinno.com [nbinno.com]

To cite this document: BenchChem. [2-Ethoxy-8-methylquinoline CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581661#2-ethoxy-8-methylquinoline-cas-number-
and-molecular-structure]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.researchgate.net/publication/234096615_Synthesis_of_8-Hydroxyquinoline_Derivatives_as_Novel_Antitumor_Agents
https://www.rroij.com/open-access/8hydroxyquinoline-and-its-derivatives-synthesis-and-applications-.php?aid=33914
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571046/
https://www.rroij.com/open-access/8hydroxyquinoline-and-its-derivatives-synthesis-and-applications-.php?aid=33914
https://www.benchchem.com/product/b581661?utm_src=pdf-body
https://www.benchchem.com/product/b581661?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571046/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571046/
https://brieflands.com/journals/jamm/articles/20777
https://store.apolloscientific.co.uk/product/2-ethoxy-8-methylquinoline
https://www.researchgate.net/publication/234096615_Synthesis_of_8-Hydroxyquinoline_Derivatives_as_Novel_Antitumor_Agents
https://chemazone.com/info?ID=106.294.508
https://www.rroij.com/open-access/8hydroxyquinoline-and-its-derivatives-synthesis-and-applications-.php?aid=33914
https://www.nbinno.com/article/dye-intermediates/science-behind-2-methylquinoline-properties-synthesis-industrial-use-ih
https://www.benchchem.com/product/b581661#2-ethoxy-8-methylquinoline-cas-number-and-molecular-structure
https://www.benchchem.com/product/b581661#2-ethoxy-8-methylquinoline-cas-number-and-molecular-structure
https://www.benchchem.com/product/b581661#2-ethoxy-8-methylquinoline-cas-number-and-molecular-structure
https://www.benchchem.com/product/b581661#2-ethoxy-8-methylquinoline-cas-number-and-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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